Cas no 1035655-10-7 (2-Naftacencarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-7-methanoyl-1,11-dioxo-, (4S,4aS,5aR,12aS))

• Product Name: 2-Naftacencarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-7-methanoyl-1,11-dioxo-, (4S,4aS,5aR,12aS)
• CAS No: 1035655-10-7
• MF: C₂₂H₂₂N₂O₈
• MW: 442.42
• CID: 4762150
• PubChem ID: 59864216
• Update Time: 2024-03-01

2-Naftacencarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-7-methanoyl-1,11-dioxo-, (4S,4aS,5aR,12aS) Chemical and Physical Properties

Names and Identifiers

• 2-Naftacencarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-7-methanoyl-1,11-dioxo-, (4S,4aS,5aR,12aS)
• 7-Formyl Sancycline
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-7-formyl-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, (4S,4aS,5aR,12aS)-

• Inchi： 1S/C22H22N2O8/c1-24(2)16-11-6-9-5-10-8(7-25)3-4-12(26)14(10)17(27)13(9)19(29)22(11,32)20(30)15(18(16)28)21(23)31/h3-4,7,9,11,16,26,28-29,32H,5-6H2,1-2H3,(H2,23,31)/t9-,11-,16-,22-/m0/s1
• InChI Key： IMNBEGYSZUPVOP-YFXODTNBSA-N
• SMILES： C1(=O)[C@]2(O)[C@@]([H])(C[C@@]3([H])C(=C2O)C(=O)C2=C(C(C=O)=CC=C2O)C3)[C@H](N(C)C)C(O)=C1C(N)=O

Computed Properties

• Exact Mass: 442.13761566g/mol
• Monoisotopic Mass: 442.13761566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 969
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 179Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines